![molecular formula C21H24N2O3 B1238321 methyl (1R,14R,15E)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate](/img/structure/B1238321.png)
methyl (1R,14R,15E)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate
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Overview
Description
methyl (1R,14R,15E)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate is a natural product found in Tabernaemontana pachysiphon, Tabernaemontana bufalina, and other organisms with data available.
Scientific Research Applications
Isomerization Studies
- Researchers have examined the spontaneous isomerization of similar compounds, providing insights into their structural and stereochemical transformations. One study focused on bis[(Z)‐cyanomethylidene]‐diazapentacyclodienedicarboxylates, which undergo isomerization to form stable mixtures of different isomers. This research contributes to our understanding of the dynamic behavior of complex organic molecules (Afonin et al., 2017).
Synthesis and Catalysis
- Various studies have explored the synthesis of complex organic structures using similar compounds. One such study demonstrated the synthesis of highly functionalized cyclopentanes through chemo- and stereoselective dirhodium(II)-catalyzed C-H insertion reactions (Yakura et al., 1999).
Structural Analysis
- X-ray diffraction (XRD) has been utilized to determine the crystal structures of related compounds. These studies provide detailed insights into the molecular conformations and arrangements of such complex molecules (Kurbanova et al., 2009).
Chemical Reactions and Intermediates
- Research on methyl (4R)-3-(2-diazo-3-oxobutanoyl)-1,1-dioxo-1λ6,3-thiazolidine-4-carboxylate, a compound with structural similarities, revealed insights into cyclisation reactions and the formation of bicyclic sulfones and sulfoxides. Such studies are crucial for understanding complex organic reaction pathways (Betts et al., 1999).
properties
Molecular Formula |
C21H24N2O3 |
---|---|
Molecular Weight |
352.4 g/mol |
IUPAC Name |
methyl (1R,14R,15E)-15-ethylidene-17-methyl-12-oxo-10,17-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8-tetraene-18-carboxylate |
InChI |
InChI=1S/C21H24N2O3/c1-4-12-11-23(2)17-9-15-13-7-5-6-8-16(13)22-20(15)18(24)10-14(12)19(17)21(25)26-3/h4-8,14,17,19,22H,9-11H2,1-3H3/b12-4-/t14-,17+,19?/m0/s1 |
InChI Key |
TYPMTMPLTVSOBU-BGUKETDVSA-N |
Isomeric SMILES |
C/C=C\1/CN([C@@H]2CC3=C(C(=O)C[C@@H]1C2C(=O)OC)NC4=CC=CC=C34)C |
SMILES |
CC=C1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C |
Canonical SMILES |
CC=C1CN(C2CC3=C(C(=O)CC1C2C(=O)OC)NC4=CC=CC=C34)C |
synonyms |
vobasine vobasine hydrochloride vobasine monohydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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